Cas no 59170-06-8 ((R)-4-Ethyl-2-oxazolidinethione)

(R)-4-Ethyl-2-oxazolidinethione structure
59170-06-8 structure
Product Name:(R)-4-Ethyl-2-oxazolidinethione
CAS No:59170-06-8
MF:C5H9NOS
MW:131.196059942245
CID:2051727
PubChem ID:15317336
Update Time:2025-04-21

(R)-4-Ethyl-2-oxazolidinethione Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Ethyl-2-oxazolidinethione
    • 2-Oxazolidinethione, 4-ethyl-, (4R)-
    • Sisaustricin
    • UNII-6GL59KY9NZ
    • AKOS006352537
    • 59170-06-8
    • 4-Ethyl-2-oxazolidinethione, (+)-
    • (+)-Sisaustricin
    • Sisaustricine
    • 6GL59KY9NZ
    • Inchi: 1S/C5H9NOS/c1-2-4-3-7-5(8)6-4/h4H,2-3H2,1H3,(H,6,8)
    • InChI Key: IUQNMFMYZBLMEV-UHFFFAOYSA-N
    • SMILES: CCC1NC(=S)OC1

Computed Properties

  • Exact Mass: 131.04048508Da
  • Monoisotopic Mass: 131.04048508Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.4Ų
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